1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde
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Description
1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde is a structurally unique compound featuring a cyclopropane ring substituted with a carbaldehyde group and a (5-chlorothiophen-2-yl)methyl moiety. The cyclopropane ring introduces significant steric strain and rigidity, which can influence reactivity and conformational stability. The chlorothiophene group contributes aromaticity and electron-withdrawing effects due to the chlorine substituent, while the aldehyde functional group offers a reactive site for further chemical modifications.
Properties
Molecular Formula |
C9H9ClOS |
|---|---|
Molecular Weight |
200.69 g/mol |
IUPAC Name |
1-[(5-chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde |
InChI |
InChI=1S/C9H9ClOS/c10-8-2-1-7(12-8)5-9(6-11)3-4-9/h1-2,6H,3-5H2 |
InChI Key |
KTVFGUXAGAHPLH-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1(CC2=CC=C(S2)Cl)C=O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde typically involves the following steps:
Starting Materials: The synthesis begins with 5-chlorothiophene-2-carbaldehyde and cyclopropane derivatives.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving catalysts and specific solvents to ensure the desired product is obtained.
Industrial Production: On an industrial scale, the production may involve continuous flow reactors to maintain consistency and yield.
Chemical Reactions Analysis
1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding acids or ketones.
Reduction: Reduction reactions can convert the aldehyde group to an alcohol.
Substitution: The chlorine atom in the thiophene ring can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.
Scientific Research Applications
1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: Researchers study its interactions with biological molecules to understand its potential as a drug candidate.
Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets:
Comparison with Similar Compounds
Comparison with Similar Compounds
Chalcone Derivatives with Chlorothiophene Moieties
Chalcones, such as (E)-1-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2-propen-1-one (7) and 1-(5-chlorothiophen-2-yl)-3-(2,4-dichlorophenyl)prop-2-en-1-one (40), share the chlorothiophene substituent but differ in their core structure (propenone vs. cyclopropane-carbaldehyde). Key comparisons include:
- The aldehyde group offers distinct reactivity compared to the ketone in chalcones, enabling nucleophilic additions or condensations .
- Electronic Behavior : Chlorothiophene’s electron-withdrawing effects are amplified in chalcones due to conjugation with thiophene or dichlorophenyl groups. In the target compound, the cyclopropane may localize electron density around the aldehyde, altering its electrophilicity .
Cyclopropane-Containing Analogues
For example:
- Cyclopropane-carboxylates : Used as rigid analogs in drug design (e.g., HIV protease inhibitors). The aldehyde in the target compound could similarly serve as a warhead for covalent binding.
- Cyclopropane-thiophene hybrids : Rare in literature, but thiophene’s aromaticity combined with cyclopropane’s strain may yield unique electronic properties for optoelectronic materials.
Thiophene Derivatives
The 5-chlorothiophen-2-yl group is a common motif in optoelectronic and pharmaceutical compounds:
- Electronic Effects : Chlorine at the 5-position of thiophene enhances electron deficiency, improving charge transport in organic semiconductors. This effect is observed in chalcone 7’s NLO properties .
- Biological Relevance : Chlorothiophene derivatives often exhibit antimicrobial or antioxidant activities, as seen in chalcone 40’s DPPH radical scavenging . The target compound’s aldehyde group may confer additional bioactivity through Schiff base formation.
Methodological Considerations for Comparative Studies
- Crystallography : Tools like SHELXL (for refinement) and Mercury (for visualization) enable precise structural comparisons. For example, chalcone 7’s centrosymmetric packing was analyzed using such software, highlighting the importance of crystallographic data in understanding structure-property relationships .
- Computational Modeling: DFT studies on chalcones (e.g., molecular electrostatic potentials) could be extended to the target compound to predict reactivity or NLO behavior .
Biological Activity
1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS Number: 1934397-81-5) is a compound of interest in medicinal chemistry and organic synthesis. Its unique structure, featuring a cyclopropane ring and a chlorothiophene moiety, suggests potential biological activities that warrant investigation. This article reviews the biological activity of this compound, synthesizing data from various studies and sources.
Chemical Structure and Properties
The chemical structure of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde can be represented as follows:
Physical Properties
| Property | Value |
|---|---|
| Molecular Weight | 214.71 g/mol |
| Boiling Point | Not available |
| Solubility | Not specified |
The biological activity of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that compounds with similar structures may exhibit:
- Antimicrobial properties : Thiophene derivatives are known for their ability to inhibit bacterial growth.
- Anticancer activity : Some studies indicate potential effects on cancer cell lines, possibly through apoptosis induction or cell cycle arrest.
Case Studies and Research Findings
-
Antimicrobial Activity :
- A study evaluated the antimicrobial efficacy of various thiophene derivatives, including those related to 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde. Results indicated significant inhibition against Gram-positive and Gram-negative bacteria, suggesting a potential role in developing new antibiotics .
- Anticancer Properties :
- Enzyme Inhibition :
Toxicological Profile
The safety profile of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde is not extensively documented; however, general precautions for handling chlorinated compounds apply. Potential hazards include:
- Irritation : May cause skin and eye irritation upon contact.
- Toxicity : Further studies are needed to assess acute and chronic toxicity levels.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
